Cas no 481-95-8 (Estriol 3-Sulfate)

• Product Name: Estriol 3-Sulfate
• CAS No: 481-95-8
• Molecular Formula: C₁₈H₂₄O₆S
• Molecular Weight: 368.44456
• CID: 329996
• PubChem ID: 66415

Estriol 3-Sulfate Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate), (16a,17b)-
• [(8R,9S,13S,14S,16R,17R)-16,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• ESTRIOL 3-SULFATE
• 16alpha-Hydroxyestradiol 3-sulfate
• Estra-1,3,5(10)-triene-3,16,17-triol,3-(hydrogen sulfate),(16alpha,17beta)
• ESTRA-1,3,5(10)-TRIENE-3,16,17-TRIOL, 3-(HYDROGEN SULFATE), (16.ALPHA.,17.BETA.)-
• LZ7JHK6R2A
• DTXSID50963999
• 16.ALPHA.-HYDROXYESTRADIOL 3-SULFATE
• CHEMBL2074797
• AKOS040734866
• FS-6917
• Estra-1,3,5(10)-triene-3,16,17-triol, 3-(hydrogen sulfate), (16alpha,17beta)-
• Estriol-3-sulfate
• SCHEMBL2517551
• Estra-1,3,5(10)-triene-3,16,17-triol, 3-(hydrogen sulfate), (6.alpha.,17.beta.)-
• ((8R,9S,13S,14S,16R,17R)-16,17-DIHYDROXY-13-METHYL-6,7,8,9,11,12,14,15,16,17-DECAHYDROCYCLOPENTA(A)PHENANTHREN-3-YL)HYDROGENSULFATE
• 481-95-8
• ESTRIOL, 3-(HYDROGEN SULFATE)
• UNII-LZ7JHK6R2A
• (13,14-dihydroxy-15-methyltetracyclo(8.7.0.0,.0,)heptadeca-2,4,6-trien-5-yl)oxidanesulphonic acid
• (13,14-dihydroxy-15-methyltetracyclo(8.7.0.0,.0,)heptadeca-2,4,6-trien-5-yl)oxidanesulfonate
• Estriol 3-sulfuric acid
• {13,14-dihydroxy-15-methyltetracyclo[8.7.0.0,.0,]heptadeca-2,4,6-trien-5-yl}oxidanesulphonic acid
• 16 alpha-hydroxyestradiol 3-sulfate
• {13,14-dihydroxy-15-methyltetracyclo[8.7.0.0,.0,]heptadeca-2,4,6-trien-5-yl}oxidanesulfonate
• Estriol 3-sulphate
• {13,14-dihydroxy-15-methyltetracyclo[8.7.0.0,.0,]heptadeca-2,4,6-trien-5-yl}oxidanesulphonate
• estriol sulfate
• (13,14-dihydroxy-15-methyltetracyclo(8.7.0.0,.0,)heptadeca-2,4,6-trien-5-yl)oxidanesulphonate
• Estriol 3-sulphuric acid

• InChIKey： ZORQMBLUMWNJEQ-ZXXIGWHRSA-N
• Inchi： InChI=1S/C18H24O6S/c1-18-7-6-13-12-5-3-11(24-25(21,22)23)8-10(12)2-4-14(13)15(18)9-16(19)17(18)20/h3,5,8,13-17,19-20H,2,4,6-7,9H2,1H3,(H,21,22,23)/t13-,14-,15+,16-,17+,18+/m1/s1
• SMILES： OS(OC1C=CC2[C@H]3CC[C@@]4([C@H]([C@@H](C[C@H]4[C@@H]3CCC=2C=1)O)O)C)(=O)=O

Computed Properties

• Exact Mass: 368.12900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 368.129359
• Heavy Atom Count: 25
• Complexity: 616
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 3.13680
• PSA: 112.44000
• Refractive Index: 1.627
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: Powder
• Density: 1.432

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids